Cas no 1036621-04-1 (5-chloro-n-(3-fluorobenzyl)-2-methylaniline)

• Product name: 5-chloro-n-(3-fluorobenzyl)-2-methylaniline
• CAS No: 1036621-04-1
• MF: C₁₄H₁₃NFCl
• MW: 249.71112
• CID: 1142289
• PubChem ID: 29043876

5-chloro-n-(3-fluorobenzyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-(3-fluorobenzyl)-2-methylaniline
• 1036621-04-1
• AKOS009067973
• 5-chloro-N-[(3-fluorophenyl)methyl]-2-methylaniline
• 5-Chloro-N-(3-fluorobenzyl)-2-Methylaniline, 97%
• 5-chloro-n-(3-fluorobenzyl)-2-methylaniline

• MDL： MFCD11118340
• Inchi： InChI=1S/C14H13ClFN/c1-10-5-6-12(15)8-14(10)17-9-11-3-2-4-13(16)7-11/h2-8,17H,9H2,1H3
• InChI Key： RKYJBBCPUMROKY-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)Cl)NCC2=CC(=CC=C2)F

Computed Properties

• Exact Mass: 249.0720553g/mol
• Monoisotopic Mass: 249.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines